1-(2-chlorobenzoyl)-4-(2-chloro-6-nitrophenyl)piperazine

• IUPAC Name: [4-(2-chloro-6-nitrophenyl)piperazin-1-yl]-(2-chlorophenyl)methanone
• InChI: InChI=1S/C17H15Cl2N3O3/c18-13-5-2-1-4-12(13)17(23)21-10-8-20(9-11-21)16-14(19)6-3-7-15(16)22(24)25/h1-7H,8-11H2
• InChI Key: JFZFRIGKZANZJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=CC=C2Cl)[N+](=O)[O-])C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H15Cl2N3O3
• Molecular Weight: 380.2 g/mol

Description

1-(2-chlorobenzoyl)-4-(2-chloro-6-nitrophenyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is widely used in scientific research for its various applications. The compound is synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzoyl)-4-(2-chloro-6-nitrophenyl)piperazine involves the blocking of ion channels. The compound binds to the ion channels, preventing the flow of ions through the channels. This action results in the inhibition of the transmission of signals in the central nervous system.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been shown to block the ion channels, which are essential for the functioning of the central nervous system. This property has made it a useful tool in studying the underlying mechanisms of neurological disorders. Additionally, the compound has been shown to have an effect on the cardiovascular system, where it causes a decrease in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

1-(2-chlorobenzoyl)-4-(2-chloro-6-nitrophenyl)piperazine has several advantages in lab experiments. The compound is easy to synthesize and has a high purity. Additionally, the compound has a long half-life, which makes it useful for studying the long-term effects of ion channel blockers. However, the compound has some limitations in lab experiments. The compound is toxic and requires special handling and disposal procedures. Additionally, the compound has a narrow therapeutic window, which makes it difficult to use in vivo.

Future Directions

There are several future directions for the study of 1-(2-chlorobenzoyl)-4-(2-chloro-6-nitrophenyl)piperazine. One of the areas of interest is the development of new ion channel blockers that have a broader therapeutic window. Additionally, the compound can be used to study the underlying mechanisms of neurological disorders, such as epilepsy and Parkinson's disease. The compound can also be used to study the effects of ion channel blockers on the cardiovascular system.
Conclusion:
In conclusion, this compound is a useful tool in scientific research. The compound has several applications, including the study of ion channels and the underlying mechanisms of neurological disorders. The compound is easy to synthesize and has a high purity. However, the compound has some limitations in lab experiments, including its toxicity and narrow therapeutic window. There are several future directions for the study of the compound, including the development of new ion channel blockers and the study of the effects of ion channel blockers on the cardiovascular system.

Synthesis Methods

The synthesis of 1-(2-chlorobenzoyl)-4-(2-chloro-6-nitrophenyl)piperazine can be achieved through various methods. One of the commonly used methods is the reaction of 2-chloro-6-nitroaniline with benzoyl chloride in the presence of piperazine. The reaction takes place under reflux conditions and yields the desired compound. Another method involves the reaction of 2-chloro-6-nitroaniline with benzoyl chloride in the presence of sodium carbonate and piperazine. The reaction takes place under reflux conditions and yields the desired compound.

Scientific Research Applications

1-(2-chlorobenzoyl)-4-(2-chloro-6-nitrophenyl)piperazine has been widely used in scientific research for various applications. One of the significant applications is in the field of neuroscience, where it is used as a tool to study the function of ion channels. The compound has been shown to block the ion channels, which are essential for the functioning of the central nervous system. This property has made it a useful tool in studying the underlying mechanisms of neurological disorders.